Cas no 898760-94-6 (1-(4-Bromo-3-methylphenyl)-5-chloro-1-oxopentane)

• Product Name: 1-(4-Bromo-3-methylphenyl)-5-chloro-1-oxopentane
• CAS No: 898760-94-6
• MF: C₁₂H₁₄BrClO
• MW: 289.595962047577
• CID: 994040
• PubChem ID: 24726752
• Update Time: 2025-10-24

1-(4-Bromo-3-methylphenyl)-5-chloro-1-oxopentane Chemical and Physical Properties

Names and Identifiers

• 1-(4-BROMO-3-METHYLPHENYL)-5-CHLORO-1-OXOPENTANE
• 1-(4-bromo-3-methylphenyl)-5-chloropentan-1-one
• DTXSID30645145
• AKOS016022579
• MFCD03844177
• 898760-94-6
• 1-Pentanone, 1-(4-bromo-3-methylphenyl)-5-chloro-
• 1-(4-Bromo-3-methylphenyl)-5-chloro-1-pentanone
• 1-(4-Bromo-3-methylphenyl)-5-chloro-1-oxopentane

• MDL： MFCD03844177
• Inchi： 1S/C12H14BrClO/c1-9-8-10(5-6-11(9)13)12(15)4-2-3-7-14/h5-6,8H,2-4,7H2,1H3
• InChI Key： RORYZXLFCFOOMQ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1C)C(CCCCCl)=O

Computed Properties

• Exact Mass: 287.99200
• Monoisotopic Mass: 287.99166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.351±0.06 g/cm3(Predicted)
• Boiling Point: 385.2±37.0 °C(Predicted)
• PSA: 17.07000
• LogP: 4.34930

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(4-Bromo-3-methylphenyl)-5-chloro-1-oxopentane

Comprehensive Overview of 1-(4-Bromo-3-methylphenyl)-5-chloro-1-oxopentane (CAS No. 898760-94-6)

1-(4-Bromo-3-methylphenyl)-5-chloro-1-oxopentane (CAS No. 898760-94-6) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural properties. This aryl ketone derivative features a brominated aromatic ring coupled with a chlorinated aliphatic chain, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery and crop protection agents, aligning with current trends toward sustainable chemistry and green synthesis methodologies.

The compound's molecular structure (C₁₂H₁₄BrClO) combines a 4-bromo-3-methylphenyl group with a 5-chloro-1-oxopentyl moiety, offering two reactive sites for further functionalization. This dual functionality has sparked interest in structure-activity relationship (SAR) studies, especially in the context of small-molecule inhibitors and bioconjugation. Recent publications highlight its utility in constructing heterocyclic scaffolds, addressing the growing demand for novel chemical entities in medicinal chemistry.

From a synthetic chemistry perspective, CAS 898760-94-6 exemplifies modern halogenated building blocks that enable cross-coupling reactions like Suzuki-Miyaura or Buchwald-Hartwig animations. Its bromo substituent serves as an excellent leaving group for palladium-catalyzed transformations, while the carbonyl group allows for nucleophilic additions – a combination frequently searched in organic synthesis forums and patent literature. These properties make it valuable for developing targeted therapies and precision agrochemicals, two rapidly evolving sectors.

Analytical characterization of this compound typically involves HPLC purity analysis, mass spectrometry, and NMR spectroscopy (particularly ¹H, ¹³C, and 2D techniques). The bromine and chlorine atoms generate distinctive isotopic patterns in mass spectra, while the methyl group at the 3-position creates characteristic upfield shifts in proton NMR. Such analytical data is crucial for quality control in contract manufacturing organizations (CMOs), a topic frequently queried in chemical sourcing databases.

In regulatory contexts, 1-(4-Bromo-3-methylphenyl)-5-chloro-1-oxopentane falls under standard laboratory chemical classifications. Proper handling requires engineering controls and personal protective equipment (PPE), consistent with OSHA laboratory standards – a recurring concern in EHS (Environment, Health & Safety) discussions. Storage recommendations typically suggest inert atmosphere preservation and temperature-controlled environments to maintain stability, reflecting best practices for oxygen-sensitive compounds.

The commercial availability of CAS 898760-94-6 through specialty chemical suppliers has increased significantly, driven by demand from drug discovery platforms and material science research. Current pricing models reflect its status as a low-volume high-value intermediate, with procurement options ranging from milligram-scale R&D samples to kilogram quantities for process development. This availability supports its growing use in high-throughput screening libraries and combinatorial chemistry approaches.

Emerging applications explore its potential in photoactive materials and molecular electronics, capitalizing on the electron-withdrawing nature of its substituents. Computational chemistry studies suggest interesting electronic properties that could benefit organic semiconductor development – a hot topic in renewable energy research. These multidisciplinary applications demonstrate how traditional fine chemicals are finding new roles in cutting-edge technologies.

For researchers considering this compound, key considerations include solvent compatibility (it shows good solubility in polar aprotic solvents like DMF and DMSO) and reaction condition optimization. The ketone functionality may require protection in multi-step syntheses, while the benzylic position offers opportunities for selective modifications. Such practical insights are frequently requested in chemical synthesis Q&A platforms and research collaboration networks.

Looking forward, the scientific community anticipates expanded use of 898760-94-6 in fragment-based drug design and catalytic system development. Its balanced lipophilicity profile (calculated LogP ≈ 3.2) makes it particularly interesting for CNS drug candidates, while its metabolic stability characteristics are being evaluated in ADMET prediction models. These applications position it as a compound worth monitoring in chemical innovation trends reports.